(1R,4R,5E)-5-Ethylidenebicyclo[2.2.1]hept-2-ene

• CAS No.: 16219-75-3
• Product Name: (1R,4R,5E)-5-Ethylidenebicyclo[2.2.1]hept-2-ene
• Molecular Formula: C₉H₁₂
• Molecular Weight: 120.19 g/mol
• IUPAC Name: (1R,4R,5E)-5-ethylidenebicyclo[2.2.1]hept-2-ene
• Standard InChI: InChI=1S/C9H12/c1-2-8-5-7-3-4-9(8)6-7/h2-4,7,9H,5-6H2,1H3/b8-2+/t7-,9-/m0/s1
• Standard InChIKey: OJOWICOBYCXEKR-WHZSQGQPSA-N
• Isomeric SMILES: C/C=C/1\C[C@H]2C[C@@H]1C=C2
• SMILES: CC=C1CC2CC1C=C2
• Canonical SMILES: CC=C1CC2CC1C=C2
• Boiling Point: 297.7 °F at 760 mm Hg (USCG, 1999); 146.0 °C; 67 °C @ 50 MM HG; 148 °C; 298°F
• Colorform: COLORLESS LIQUID
• Density: 0.896 at 68 °F (USCG, 1999); 0.8958 @ 20 °C; Relative density (water = 1): 0.9; 0.90
• Flash Point: 79 °F (NTP, 1992); 38.33 °C, open cup; 38 °C o.c.; 79°F; (oc) 101°F
• Melting Point: -112 °F (USCG, 1999); FP: -80 °C; -80 °C; -112°F
• Physical Description: Ethylidene norbornene is a colorless liquid with an odor of turpentine. Flash point 101°F. Floats on water.; Liquid; WHITE-TO-COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless to white liquid with a turpentine-like odor.
• Description: Ethylidene norbornene is a colorless liquid with an odor of turpentine. Flash point 101°F. Floats on water.
• Solubility: less than 1 mg/mL at 64° F (NTP, 1992); 7.40e-05 M; Solubility in water: none
• Synonyms: 5-Ethylidenebicyclo[2.2.1]hept-2-ene; 2-Ethylidene-5-norbornene; 2-Ethylidenebicyclo[2.2.1]hept-5-ene; 5-Ethylidenenorbornene; Ethylidene-2-norbornene; Ethylidenenorbornene
• Vapor Density: Relative vapor density (air = 1): 4.1
• Vapor Pressure: 11.89 mm Hg (USCG, 1999); 4.2 MM HG @ 20 °C; Vapor pressure, Pa at 20 °C: 560; 11.89 mmHg; 4 mmHg
• PubChem Compound: 12456033
• Last Modified: Nov 11 2021